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Compound of Interest

Compound Name: 4-(Dimethoxymethyl)piperidine

Cat. No.: B3048966

Abstract

4-(Dimethoxymethyl)piperidine is a valuable heterocyclic building block in medicinal
chemistry and synthetic organic chemistry.[1][2] Its structure, featuring a piperidine scaffold and
a protected aldehyde in the form of a dimethyl acetal, offers versatile handles for further
chemical modification. Accurate structural confirmation and purity assessment are paramount
for its effective use in complex synthetic pathways. This technical guide provides a detailed
analysis of the expected spectroscopic signature of 4-(Dimethoxymethyl)piperidine using
Nuclear Magnetic Resonance (NMR) spectroscopy (*H and 13C), Infrared (IR) Spectroscopy,
and Mass Spectrometry (MS). The interpretations are grounded in fundamental spectroscopic
principles and data from analogous structures, offering a robust framework for the
characterization of this compound.

Molecular Structure and Spectroscopic Overview

The key to interpreting the spectroscopic data of 4-(Dimethoxymethyl)piperidine lies in
understanding its constituent parts: the saturated piperidine ring and the dimethoxymethyl
(acetal) group at the C4 position. The piperidine ring provides a flexible aliphatic framework,
while the acetal group introduces unique spectroscopic markers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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